Cas no 935-66-0 (Benzeneacetonitrile-d2)
Benzeneacetonitrile-d2 structure
Product Name:Benzeneacetonitrile-d2
Benzeneacetonitrile-d2 Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile-d2
- 935-66-0
- Phenyl(~2~H_2_)acetonitrile
- 2,2-dideuterio-2-phenylacetonitrile
- Benzyl cyanide-2,2-d2, 98 atom % D
- a,a-dideuteriobenzyl cyanide
- DTXSID60480783
-
- Inchi: 1S/C8H7N/c9-7-6-8-4-2-1-3-5-8/h1-5H,6H2/i6D2
- InChI Key: SUSQOBVLVYHIEX-NCYHJHSESA-N
- SMILES: N#CC([2H])([2H])C1C=CC=CC=1
Computed Properties
- Exact Mass: 119.070402719g/mol
- Monoisotopic Mass: 119.070402719g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 1.032 g/mL at 25 °C
- Melting Point: -24 °C(lit.)
- Boiling Point: 233-234 °C(lit.)
- Flash Point: 102 °C
Benzeneacetonitrile-d2 Security Information
- Hazardous Material transportation number:UN 2470 6.1/PG 3
- Hazard Category Code: 22-24-26
- Safety Instruction: 28-36/37-45
-
Hazardous Material Identification:
Benzeneacetonitrile-d2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B188791-50mg |
Benzeneacetonitrile-d2 |
935-66-0 | 50mg |
$ 92.00 | 2023-04-19 | ||
| TRC | B188791-100mg |
Benzeneacetonitrile-d2 |
935-66-0 | 100mg |
$ 133.00 | 2023-04-19 |
Benzeneacetonitrile-d2 Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
935-66-0 (Benzeneacetonitrile-d2) Related Products
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- 120511-74-2(5-Methyl-1,3-benzenediacetonitrile)
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- 2947-61-7(p-Methylbenzyl cyanide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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